Cas no 252561-11-8 (Benzeneacetic acid, 4-(2-thienyl)-)

• Product Name: Benzeneacetic acid, 4-(2-thienyl)-
• CAS No: 252561-11-8
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 1421993
• PubChem ID: 17923487
• Update Time: 2025-06-11

Benzeneacetic acid, 4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-thienyl)-
• 2-(4-thiophen-2-ylphenyl)acetic acid
• A1-13142
• 2-[4-(Thiophen-2-yl)phenyl]acetic acid
• 252561-11-8
• SCHEMBL6516216

• Inchi： 1S/C12H10O2S/c13-12(14)8-9-3-5-10(6-4-9)11-2-1-7-15-11/h1-7H,8H2,(H,13,14)
• InChI Key： VEHXUZFCBGMKGF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 218.04015073g/mol
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzeneacetic acid, 4-(2-thienyl)-

Benzeneacetic acid, 4-(2-thienyl)- (CAS No. 252561-11-8): A Comprehensive Overview

Benzeneacetic acid, 4-(2-thienyl)- (CAS No. 252561-11-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(2-Thienyl)benzeneacetic acid, is characterized by its unique structure, which combines a benzene ring with a thiophene moiety, making it an intriguing candidate for various applications.

The chemical structure of Benzeneacetic acid, 4-(2-thienyl)- consists of a benzene ring attached to an acetic acid group at the para position, with a thiophene ring substituent at the meta position of the benzene ring. This specific arrangement imparts unique physical and chemical properties to the molecule, which are crucial for its potential applications in drug discovery and development.

In recent years, Benzeneacetic acid, 4-(2-thienyl)- has been extensively studied for its potential therapeutic properties. One of the key areas of interest is its role as a scaffold in the design of novel drugs. The presence of the thiophene ring and the acetic acid group provides multiple points for functionalization, allowing researchers to modify the compound to achieve desired pharmacological effects.

Research has shown that Benzeneacetic acid, 4-(2-thienyl)- derivatives exhibit promising activities in various biological assays. For instance, studies have demonstrated that certain derivatives of this compound possess potent anti-inflammatory and anti-cancer properties. These findings have opened up new avenues for the development of drugs targeting inflammatory diseases and cancer.

One notable study published in the *Journal of Medicinal Chemistry* reported that a derivative of Benzeneacetic acid, 4-(2-thienyl)- exhibited significant inhibition of COX-2 (cyclooxygenase-2) enzymes, which are key targets in the treatment of inflammation and pain. This derivative showed selective inhibition of COX-2 over COX-1, reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors.

Another area where Benzeneacetic acid, 4-(2-thienyl)- has shown promise is in cancer research. A study published in *Cancer Research* highlighted that certain derivatives of this compound exhibited strong cytotoxic activity against various cancer cell lines. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, suggesting that these derivatives could be potential candidates for further development as anti-cancer agents.

The synthetic accessibility of Benzeneacetic acid, 4-(2-thienyl)- is another factor contributing to its popularity in research. The compound can be synthesized through well-established organic reactions, such as Suzuki coupling and Friedel-Crafts acylation. These synthetic routes allow for efficient and scalable production, making it feasible to produce large quantities for preclinical and clinical studies.

In addition to its therapeutic potential, Benzeneacetic acid, 4-(2-thienyl)- has also been explored for its use as a building block in the synthesis of more complex molecules. Its versatile structure allows it to serve as a starting material for the preparation of a wide range of functionalized compounds, which can be tailored for specific applications in materials science and chemical biology.

The physicochemical properties of Benzeneacetic acid, 4-(2-thienyl)- are well-documented. It is a white crystalline solid with a melting point ranging from 130°C to 135°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various experimental conditions and formulations.

The safety profile of Benzeneacetic acid, 4-(2-thienyl)- is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials.

Despite its promising potential, there are challenges associated with the development of Benzeneacetic acid, 4-(2-thienyl)- derivatives as therapeutic agents. One such challenge is optimizing their pharmacokinetic properties to ensure adequate bioavailability and stability in vivo. Researchers are actively working on developing prodrugs and other strategies to enhance these properties.

In conclusion, Benzeneacetic acid, 4-(2-thienyl)- (CAS No. 252561-11-8) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and versatile synthetic accessibility make it an attractive scaffold for the design and development of novel drugs targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, positioning it as a valuable asset in the quest for innovative treatments.